Cas no 56750-04-0 (b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol)
2,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol is a nitroimidazole derivative with potential applications in pharmaceutical and chemical research. Its structure features a nitro group at the 5-position and a hydroxyl-substituted ethanol moiety at the 1-position of the imidazole ring, contributing to its reactivity and solubility properties. This compound may serve as an intermediate in the synthesis of antimicrobial or antiparasitic agents, leveraging the nitroimidazole scaffold's bioactivity. The dimethyl substitution enhances stability, while the polar hydroxyl group improves compatibility with aqueous systems. Suitable for controlled reactions, it offers researchers a versatile building block for developing novel therapeutic compounds or studying nitroimidazole-based mechanisms. Proper handling is advised due to potential sensitivity.

56750-04-0 structure
Product name:b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol
b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol Chemical and Physical Properties
Names and Identifiers
-
- β,2-dimethyl-5-nitro-1H-Imidazole-1-ethanol
- Metronidazole Impurity 10
- 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)propan-1-ol
- Secnidazole Impurity B
- 2-(2-Methyl-5-nitroimidazol-1-yl)propan-1-ol
- 56750-04-0
- b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol
- 1H-Imidazole-1-ethanol, beta,2-dimethyl-5-nitro-
- 1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole
- FSN8ZQN7AV
- 1-(3-hydroxyisopropyl)-2-methyl-5-nitroimidazole
- beta,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol
- 1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole;
-
- MDL: MFCD29068324
- Inchi: InChI=1S/C7H11N3O3/c1-5(4-11)9-6(2)8-3-7(9)10(12)13/h3,5,11H,4H2,1-2H3CopyCopied
- InChI Key: QBBJCFDTZBBBRB-UHFFFAOYSA-NCopyCopied
- SMILES: Cc1ncc(n1C(C)CO)[N+](=O)[O-]
Computed Properties
- Exact Mass: 185.08004122g/mol
- Monoisotopic Mass: 185.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 83.9Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 387.4±22.0 °C at 760 mmHg
- Flash Point: 188.1±22.3 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D541203-2g |
1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole |
56750-04-0 | 97% | 2g |
$650 | 2024-07-28 | |
eNovation Chemicals LLC | D541203-5g |
1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole |
56750-04-0 | 97% | 5g |
$1250 | 2025-02-22 | |
eNovation Chemicals LLC | D541203-10g |
1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole |
56750-04-0 | 97% | 10g |
$2190 | 2025-02-22 | |
eNovation Chemicals LLC | D541203-1g |
1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole |
56750-04-0 | 97% | 1g |
$430 | 2025-02-25 | |
eNovation Chemicals LLC | D541203-2g |
1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole |
56750-04-0 | 97% | 2g |
$650 | 2025-02-25 | |
eNovation Chemicals LLC | D541203-1g |
1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole |
56750-04-0 | 97% | 1g |
$430 | 2024-07-28 | |
TRC | D474905-5mg |
b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol |
56750-04-0 | 5mg |
$133.00 | 2023-05-18 | ||
eNovation Chemicals LLC | D541203-10g |
1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole |
56750-04-0 | 97% | 10g |
$2190 | 2024-07-28 | |
eNovation Chemicals LLC | D541203-5g |
1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole |
56750-04-0 | 97% | 5g |
$1250 | 2025-02-25 | |
eNovation Chemicals LLC | D541203-5g |
1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole |
56750-04-0 | 97% | 5g |
$1250 | 2025-02-25 |
b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol Related Literature
-
Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
-
Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
-
Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
-
Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
-
5. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
56750-04-0 (b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol) Related Products
- 443-48-1(Metronidazole)
- 62580-80-7(3-Deschloro-3-hydroxy Ornidazole)
- 3366-95-8(secnidazole)
- 920739-11-3(1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,3-diphenyl-1,3-propanedionato)copper(I))
- 221697-09-2(Y1 receptor antagonist 1)
- 19264-68-7((9h-Carbazol-9-Yl)(Phenyl)Methanone)
- 899968-80-0(1-methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)
- 1226438-42-1(1-(4-chlorophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(3-nitrophenyl)-1H-imidazole)
- 1805926-67-3(2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-sulfonyl chloride)
- 1246061-38-0(3-(2-Chloroethyl)-6-fluoroquinazoline-2,4(1H,3H)-dione)
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
